Cas no 36200-40-5 (1,3,5-Pentanetrione, 1,5-bis(4-methylphenyl)-)

• Product Name: 1,3,5-Pentanetrione, 1,5-bis(4-methylphenyl)-
• CAS No: 36200-40-5
• MF: C₁₉H₁₈O₃
• MW: 294.344425678253
• CID: 292493
• PubChem ID: 12239098
• Update Time: 2025-04-19

1,3,5-Pentanetrione, 1,5-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetrione, 1,5-bis(4-methylphenyl)-
• 1,5-bis(4-methylphenyl)pentane-1,3,5-trione
• LogP
• 1,5-di(p-tolyl)pentane-1,3,5-trione
• DTXSID30481904
• 36200-40-5

• Inchi： 1S/C19H18O3/c1-13-3-7-15(8-4-13)18(21)11-17(20)12-19(22)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key： OJMKYYJEGAPGRH-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC(C)=CC=1)=O)CC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 294.12564
• Monoisotopic Mass: 294.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21